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Compound of Interest

Compound Name: BP 897

Cat. No.: B1232015 Get Quote

For researchers, scientists, and professionals in drug development, the precise validation of a

compound's selectivity is paramount. This guide provides an objective comparison of BP 897's

dopamine D3 receptor selectivity against other key research compounds, supported by

experimental data and detailed methodologies.

BP 897 is a well-established pharmacological tool recognized for its high affinity for the

dopamine D3 receptor. However, its functional profile has been a subject of discussion in

scientific literature, with reports classifying it as both a partial agonist and an antagonist

depending on the experimental context.[1][2] This guide delves into the quantitative data that

defines its selectivity and compares it with other notable D3 receptor ligands: SB-277011A and

NGB 2904, which are generally characterized as selective D3 receptor antagonists.[3][4]

Comparative Binding Affinities: BP 897 and
Alternatives
The selectivity of a compound is primarily determined by its binding affinity (Ki) for its target

receptor compared to other receptors. A lower Ki value indicates a higher binding affinity. The

following table summarizes the binding affinities of BP 897, SB-277011A, and NGB 2904 for

human dopamine D2 and D3 receptors.
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Compound D3 Ki (nM) D2 Ki (nM)
D2/D3
Selectivity
Ratio

Reference(s)

BP 897 0.92 61 ~66 [1][5]

SB-277011A
~1.12 (pKi 7.95-

8.0)
~100 (pKi 6.0) ~89 [6][7]

NGB 2904 1.4 217 ~155 [8][9]

Note: pKi values were converted to Ki (nM) for direct comparison using the formula Ki = 10^(-

pKi) * 10^9.

This data clearly illustrates that while all three compounds exhibit high affinity for the D3

receptor, NGB 2904 displays the highest selectivity over the D2 receptor, followed by SB-

277011A and then BP 897.

Dopamine D3 Receptor Signaling Pathway
The dopamine D3 receptor is a member of the D2-like family of G protein-coupled receptors

(GPCRs). Its canonical signaling pathway involves coupling to inhibitory G proteins (Gi/o).

Upon activation by an agonist, the D3 receptor initiates a cascade of intracellular events.
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Workflow for D3 Receptor Selectivity Validation

1. Receptor Preparation
(Stable cell lines expressing D2 & D3 receptors)

2. Primary Screening:
Radioligand Binding Assay

Determine Ki at D2 and D3 Receptors

Calculate D2/D3 Selectivity Ratio

3. Functional Characterization:
GTPγS or cAMP Assay

Determine Agonist/Antagonist Profile
(EC50/IC50 and Emax)

4. Data Analysis & Comparison

Compare selectivity and functional profile
to reference compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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